BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Calculating
NOC-5 Dosage for Animal Studies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NOC-5

Cat. No.: B11749727

For Researchers, Scientists, and Drug Development Professionals

Introduction

NOC-5 (3-[2-Hydroxy-1-(1-methylethyl)-2-nitrosohydrazino]-1-propanamine) is a valuable
research compound belonging to the class of non-peptidic diazeniumdiolates, commonly
known as NONOates. It serves as a nitric oxide (NO) donor, spontaneously releasing two
equivalents of NO under physiological conditions (pH 7.4) without the need for enzymatic
activation[1][2][3]. This property makes NOC-5 a useful tool for investigating the diverse
physiological and pathophysiological roles of NO in vitro and in vivo.

Accurate and reproducible dosing is fundamental to the success of any animal study. This
document provides detailed application notes and protocols for the preparation and dosage
calculation of NOC-5 for administration in animal models. It covers the essential
physicochemical properties of NOC-5, principles of dose calculation, and step-by-step
experimental procedures.

Physicochemical and Pharmacokinetic Properties of
NOC-5

A thorough understanding of NOC-5's properties is critical for proper handling, formulation, and
experimental design. Key characteristics are summarized in the table below.
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Property

Value | Description

Source(s)

Chemical Name

3-[2-Hydroxy-1-(1-
methylethyl)-2-
nitrosohydrazino]-1-

propanamine

[11(31[4]

CAS Number 146724-82-5 [L1[2113114]15]
Molecular Weight 176.22 g/mol [1112][4115]
Appearance White crystalline solid/powder [2]

Mechanism of Action

Spontaneously releases two
molecules of nitric oxide (NO)

at physiological pH.

[1](2][3]

Solubility

Soluble in water, 0.1 M NaOH,
and PBS (pH 7.2) up to 10
mg/mL.

[315](6]

Half-Life (t¥2)

* 93 minutes in PBS (pH 7.4)
at 22°C.s 25 minutes in 0.1 M
PBS (pH 7.4) at 37°C.

[1131[7]

Storage & Stability

« Solid: Store at -20°C (or
-80°C for long-term), protected
from light and moisture.«
Alkaline Stock (pH =10):
Relatively stable. Can be
aliquoted and frozen at -20°C
for up to 3 months, though
some degradation (~5% per
day) may occur.e Aqueous
Solution (pH 7.4): Unstable.
Prepare immediately prior to

use.

[LIE2]E3105]08]

Principles of Dosage Calculation for Animal Studies
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Extrapolating drug doses between different species based on weight (mg/kg) alone is often
inaccurate due to metabolic and physiological differences. A more precise method is allometric
scaling, which uses the body surface area (BSA) to normalize doses.

The Human Equivalent Dose (HED) or Animal Equivalent Dose (AED) can be estimated using
the following formula[9][10][11]:

Animal Dose (mg/kg) = Human Dose (mg/kg) x (Human Km / Animal Km)
Where the Km factor is calculated as: Km = Body Weight (kg) / Body Surface Area (m?)

For convenience, standard Km factors can be used for dose conversion.

Species Body Weight (kg) E::)Iy Surface Area Km Factor
Mouse 0.02 0.007 3

Rat 0.15 0.025 6

Rabbit 15 0.125 12

Dog 10 0.45 22

Human 60 1.6 37

Data adapted from FDA guidelines and related publications[10][11].

To convert a dose from one animal species to another: Dose in Species B (mg/kg) = Dose in
Species A (mg/kg) x (Km of Species A/ Km of Species B)

Protocol for Preparation of NOC-5 Dosing Solutions

This protocol details the steps for preparing a fresh, injectable solution of NOC-5. Due to its
instability in neutral aqueous solutions, NOC-5 should be prepared immediately before
administration.

Materials
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NOC-5 powder

Sterile 0.1 M Sodium Hydroxide (NaOH) solution

Sterile Phosphate-Buffered Saline (PBS), pH 7.4

Sterile, pyrogen-free microcentrifuge tubes and syringes

Calibrated scale and appropriate Personal Protective Equipment (PPE)

Methodology

o Prepare Alkaline Stock Solution (e.g., 10 mM):
o Calculate the mass of NOC-5 needed. For a 10 mM stock solution:
» Mass (mg) = 0.010 mol/L * 176.22 g/mol * Volume (L) * 1000 mg/g
= Example: To make 1 mL of 10 mM stock, weigh out 1.76 mg of NOC-5.

o In a sterile microcentrifuge tube, dissolve the weighed NOC-5 powder in the required
volume of sterile 0.1 M NaOH.

o Vortex gently until fully dissolved. Keep this stock solution on ice.
e Prepare Final Dosing Solution:

o Immediately before injection, dilute the alkaline stock solution into sterile PBS (pH 7.4) to
achieve the final desired concentration.

o Crucial: To maintain the physiological pH of the final solution, the volume of the alkaline
stock should not exceed 1/50th (2%) of the final volume[2][8].

o Example: To prepare 1 mL of a 100 uM dosing solution, add 10 L of the 10 mM stock
solution to 990 L of sterile PBS (pH 7.4).

o Mix gently by inversion. Do not store this solution; use it immediately.
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Protocol for Calculating the Final Dose and Injection

Volume
Step 1: Determining the Target Dose (mg/kg)

The optimal in vivo dose for NOC-5 is highly dependent on the animal model, the research
question, and the desired therapeutic effect. As of late 2025, specific systemic (e.g., IV, IP)
dosage guidelines for NOC-5 in mg/kg are not well-established in peer-reviewed literature.

Recommendation: Researchers should perform a dose-range-finding study to determine the
optimal dose for their specific application. Based on studies of other NO donors and related
compounds, a starting range for exploration in mice or rats could be 0.1 mg/kg to 10 mg/kg[1]
[31[4][10].

e A study using a nanoparticle formulation of a related compound ("NOC-NPs") in mice used
doses of 5.0, 7.5, and 10.0 mg/kg[4].

o Studies with other NO donors, such as sodium nitroprusside (SNP), have used doses as low
as 0.1 mg/kg in mice[1].

Step 2: Calculating the Mass of NOC-5 per Animal
Use the following formula: Total Mass (mg) = Animal Weight (kg) x Target Dose (mg/kg)
o Example: For a 25 g (0.025 kg) mouse and a target dose of 5 mg/kg:

o Total Mass = 0.025 kg * 5 mg/kg = 0.125 mg

Step 3: Calculating the Injection Volume

Use the concentration of your final dosing solution to calculate the required volume to inject.
Injection Volume (mL) = Total Mass (mg) / Concentration of Dosing Solution (mg/mL)
o Example: Continuing from above, with a dosing solution of 1 mg/mL:

o Injection Volume = 0.125 mg /1 mg/mL = 0.125 mL (or 125 pL)
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Example Calculation Summary

Parameter Example Value
Animal Model Mouse

Animal Weight 25 g (0.025 kg)
Target Dose 5 mg/kg
Calculated Mass of NOC-5 0.125 mg

Dosing Solution Concentration 1 mg/mL
Calculated Injection Volume 0.125 mL (125 pL)

Maximum Recommended Injection Volumes

Administering an appropriate volume is crucial for animal welfare. Do not exceed the
recommended maximums for the chosen route.

Species Intravenous (IV) Intraperitoneal (IP) Subcutaneous (SC)
Mouse 0.2 mL 1.0 mL 1.0 mL
Rat 1.0 mL 5.0 mL 5.0 mL

Visualizations and Workflows
NOC-5 Mechanism of Action

The following diagram illustrates the spontaneous release of nitric oxide from the NOC-5
molecule under physiological conditions.
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Spontaneous Nitric Oxide (NO)
Release .

NOC-5

Inactive Byproduct

Click to download full resolution via product page

Diagram 1: Spontaneous release of nitric oxide from NOC-5.

Logical Flow for Dose Calculation

This diagram outlines the logical steps and inputs required to determine the final injection
volume for an animal.
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Inputs

Target Dose
(mg/kg)

Animal Weight
(kg)

Dosing Solution Conc.
(mg/mL)

ations

Calculate Mass per Animal
(Dose x Weight)

Calculate Injection Volume
(Mass / Concentration)

Final Injection Volums
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1. Determine Target Dose
(mg/kg)

2. Prepare Fresh Dosing Solution

3. Weigh Animal Accurately

l

4. Calculate Final Injection Volume

l

5. Administer Dose
(Specify Route: 1V, IP, SC)

6. Start Timer & Observe Animal
(Note t¥2 = 25 min at 37°C)

7. Perform Experiment & Collect Data

8. Monitor Animal Post-Procedure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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